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Compound of Interest

Compound Name: Gastrin I (1-14), human tfa

Cat. No.: B15607568

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the human peptide Gastrin | (1-
14), a significant fragment of the gastrointestinal hormone Gastrin. This guide covers its core
amino acid sequence, biological functions, associated signaling pathways, and common
experimental methodologies, presenting quantitative data in a structured format for ease of
reference.

Core Molecular Profile

Gastrin | (1-14) is the N-terminal fragment of the full-length human Gastrin | peptide (a 17-
amino acid peptide). It represents a key region of the hormone, which is a primary regulator of
gastric acid secretion.[1][2][3]

Amino Acid Sequence

The primary structure of human Gastrin | (1-14) is as follows:
o 1-Letter Code: {Glp}-GPWLEEEEEAYGW
o 3-Letter Code: {Glp}-Gly-Pro-Trp-Leu-Glu-Glu-Glu-Glu-Glu-Ala-Tyr-Gly-Trp

(Note: {Glp} denotes pyroglutamic acid, a derivative of glutamic acid)[1][2]

Biological Function and Physiological Role
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Gastrin is a peptide hormone that plays a crucial role in the digestive system.[4] Its primary
functions include:

» Stimulation of Gastric Acid Secretion: Gastrin is the principal hormonal regulator stimulating
the secretion of hydrochloric acid (HCI) from parietal cells in the stomach lining.[1][5] This
action is mediated both directly on parietal cells and indirectly by triggering histamine release
from enterochromaffin-like (ECL) cells.[5]

o Gastric Motility: It enhances the contraction of stomach muscles, aiding in the mechanical
digestion of food.[1][4]

o Trophic Effects: Gastrin promotes the growth and maintenance of the gastric mucosa,
stimulating the proliferation of gastric epithelial cells.[5][6]

o Enzyme Secretion: It stimulates chief cells to secrete pepsinogen, the inactive precursor to
the digestive enzyme pepsin.[1]

Signaling Pathway

Gastrin exerts its effects by binding to the cholecystokinin B receptor (CCKBR), a G-protein
coupled receptor (GPCR) found on the surface of parietal and ECL cells.[1][7] This binding
event initiates a cascade of intracellular signaling events.

The activation of the CCKBR by gastrin leads to the stimulation of multiple signaling pathways,
including the activation of phospholipase C, which in turn leads to an increase in intracellular
calcium and the activation of Protein Kinase C (PKC). Concurrently, this process can activate
the mitogen-activated protein kinase (MAPK) pathway, which is crucial for mediating the
growth-promoting effects of gastrin.[8][9]
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Gastrin | signaling cascade via the CCKBR receptor.
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Quantitative Data Summary

The biological activity of gastrin and its analogues is quantified by various metrics, including the
half-maximal effective concentration (EC50) and the concentration for 50% of maximal effect
(CD50).

. Cell/lSystem
Parameter Description Value Reference
Type
Gastric epithelial Gastric Epithelial
EC50 ) _ 6.2 pM [4]
cell proliferation Cells
Histamine Enterochromaffin
EC50 _ 0.014 nM , [4]
secretion -like (ECL) Cells
) Perfused Rat
CD50 Pepsin release 0.061 nM [10]
Stomach

Experimental Protocols

The study of Gastrin | often involves in vitro cell culture systems to elucidate its effects on
secretion and proliferation. A common experimental approach is the stimulation of cultured
gastric cells and the subsequent measurement of secreted products.

General Workflow: In Vitro Gastrin Secretion Assay

A typical protocol involves culturing gastric antral mucosal cells or specific cell lines (e.g., AGS
cells transfected with CCK2R). These cells are then treated with Gastrin | or other
secretagogues. The cell culture medium is collected at various time points to measure the
concentration of secreted substances like histamine or other biomarkers using techniques such
as Radioimmunoassay (RIA) or ELISA.
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Workflow for studying gastrin-induced secretion in vitro.

Key Methodologies
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o Cell Culture: Primary cultures of gastric mucosal cells or organoids are used to model the
physiological environment.[4]

» Radioimmunoassay (RIA): A highly sensitive technique used to quantify the concentration of
gastrin in biological samples like serum or culture media. This competitive assay uses
radiolabeled gastrin (e.g., 12°I-gastrin) to determine the amount of unlabeled gastrin present.

[6]

e ELISA (Enzyme-Linked Immunosorbent Assay): An alternative to RIA, ELISA kits are
commercially available for the measurement of gastrin and other related molecules like
Interleukin-1f3 in culture media.

« In Vitro Digestion Models: Standardized protocols like the INFOGEST model are used to
simulate the digestive process and study the breakdown and activity of peptides like gastrin
under controlled conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Human Gastrin | (1-14)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607568#gastrin-i-1-14-human-amino-acid-
sequence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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